Cas no 893612-73-2 (3-(3,4-Diethoxyphenyl)-6-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine)

• Product Name: 3-(3,4-Diethoxyphenyl)-6-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine
• CAS No: 893612-73-2
• MF: C₂₃H₂₃N₃O₃
• MW: 389.447025537491
• MDL: MFCD08056198
• CID: 714569
• PubChem ID: 16740468
• Update Time: 2025-04-19

3-(3,4-Diethoxyphenyl)-6-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Diethoxyphenyl)-6-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine
• 3-(3,4-DIETHOXY-PHENYL)-6-(4-METHOXY-PHENYL)-PYRAZOLO[1,5-A]PYRIMIDINE
• Pyrazolo[1,5-a]pyrimidine,3-(3,4-diethoxyphenyl)-6-(4-methoxyphenyl)-
• GL-0668
• 893612-73-2
• 3-(3,4-Diethoxyphenyl)-6-(4-methoxyphenyl)-pyrazolo[1,5-a]pyrimidine
• DTXSID80587526
• MFCD08056198
• AKOS005256834

• MDL： MFCD08056198
• Inchi： 1S/C23H23N3O3/c1-4-28-21-11-8-17(12-22(21)29-5-2)20-14-25-26-15-18(13-24-23(20)26)16-6-9-19(27-3)10-7-16/h6-15H,4-5H2,1-3H3
• InChI Key： DAXKREPMUBVSCA-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)C1C=NN2C=C(C=NC2=1)C1C=CC(=CC=1)OC)OCC

Computed Properties

• Exact Mass: 389.17400
• Monoisotopic Mass: 389.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 57.9Ų

Experimental Properties

• PSA: 57.88000
• LogP: 4.86930